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Compound of Interest

Compound Name: 2-Chloro-5-methoxypyridine

Cat. No.: B151447 Get Quote

Technical Support Center: 2-Chloro-5-
methoxypyridine
This guide provides essential safety information, handling protocols, and emergency

procedures for researchers, scientists, and drug development professionals working with 2-
Chloro-5-methoxypyridine.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What are the primary hazards associated with 2-Chloro-5-methoxypyridine?

A1: 2-Chloro-5-methoxypyridine is classified as a hazardous substance. The primary hazards

include:

Skin Irritation (H315): Causes skin irritation upon contact.[1][2]

Serious Eye Irritation (H319): Causes serious eye irritation.[1][3]

Respiratory Irritation (H335): May cause respiratory irritation if inhaled.[1][4][5]

Harmful if Swallowed (H302): Ingestion can be harmful.[2][6][7]

The signal word for this chemical is "Warning".[1][2]
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Q2: What Personal Protective Equipment (PPE) is mandatory when handling this chemical?

A2: To prevent exposure, the following PPE must be worn:

Eye/Face Protection: Tightly fitting safety goggles or chemical safety glasses.[2][8]

Hand Protection: Chemical-resistant, impervious gloves (e.g., Butyl rubber, Neoprene).

Always inspect gloves before use.[1][7][8]

Body Protection: A lab coat or appropriate protective clothing to prevent skin exposure. For

larger quantities or tasks with a higher risk of splashing, fire/flame resistant and impervious

clothing is recommended.[1][2][8]

Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood. If

ventilation is inadequate, exposure limits are exceeded, or irritation is experienced, use a

NIOSH-approved respirator.[2][7][8]

Q3: I've noticed the physical state of 2-Chloro-5-methoxypyridine described differently across

suppliers (solid vs. liquid). Why is that?

A3: There can be variations in the reported physical state. Some sources list it as a solid, while

others describe it as a colorless liquid.[6][9][10] This discrepancy can be due to the presence of

impurities or differences in manufacturing processes. Always refer to the certificate of analysis

and the safety data sheet provided by your specific supplier and handle the material as

described.

Q4: What are the correct storage conditions for 2-Chloro-5-methoxypyridine?

A4: Proper storage is crucial for maintaining the chemical's stability and ensuring safety.

Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][11]

The recommended storage temperature is typically between 0-8°C.[9][10]

For long-term stability, storing under an inert gas like nitrogen or argon is advised.[10]

The substance should be stored locked up and apart from incompatible materials or foodstuff

containers.[1][4]
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Q5: What should I do if I accidentally spill a small amount of this chemical on the lab bench?

A5: For minor spills, immediately remove all sources of ignition.[1][12] Ensure you are wearing

appropriate PPE, contain the spill with an inert material like sand or vermiculite, and then

collect the material into a suitable, labeled container for waste disposal.[4][12][13] Avoid

creating dust if it is a solid.[11][13]

Quantitative Data Summary
The following table summarizes key quantitative data for 2-Chloro-5-methoxypyridine.

Property Value Source(s)

Molecular Formula C₆H₆ClNO [1][6][9]

Molecular Weight 143.57 g/mol [1][6][9]

Appearance White Solid / Colorless Liquid [6][9][10]

Purity ≥ 99% (GC) [9]

Storage Temperature 0-8 °C [9][10]

Experimental Protocols
Protocol 1: Standard Safe Handling Procedure

Preparation: Before handling, ensure a chemical fume hood is operational. Confirm that an

eyewash station and safety shower are accessible.[8] Put on all required PPE (safety

goggles, lab coat, chemical-resistant gloves).

Handling: Conduct all work within the chemical fume hood to minimize inhalation exposure.

[8] Keep the container tightly sealed when not in use.[1][4] Avoid all personal contact with the

substance.[12][13]

Dispensing: Use spark-proof tools if transferring the material.[1] Ground and secure

containers when dispensing to prevent static discharge.[4]
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Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[1][8][11] Clean the work area and decontaminate any equipment used.[4]

Contaminated clothing should be removed and laundered before reuse.[1][4]

Protocol 2: Accidental Spill Cleanup
Immediate Response: Evacuate non-essential personnel from the spill area.[1][11] Remove

all sources of ignition (open flames, hot surfaces).[1][13] Ensure adequate ventilation.[1]

Containment: Wearing full PPE, contain the spill using an inert, non-combustible absorbent

material such as sand, earth, or vermiculite.[4][12] Prevent the spill from entering drains or

waterways.[1][11][13]

Cleanup: Use non-sparking tools to carefully collect the absorbed material and place it into a

suitable, clearly labeled, and closed container for disposal.[1][4]

Decontamination: Clean the spill area thoroughly. Dispose of the waste material in

accordance with local, state, and federal regulations.[1][13]

Protocol 3: First Aid Measures
If Inhaled: Immediately move the person to fresh air and keep them comfortable for

breathing.[1][3] If breathing is difficult or has stopped, provide artificial respiration.[3][14]

Seek immediate medical attention.[3][11]

In Case of Skin Contact: Immediately take off all contaminated clothing.[4][11] Wash the

affected skin with plenty of soap and water for at least 15 minutes.[3][15][14] If skin irritation

occurs, get medical advice.[1][2][3]

In Case of Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at

least 15 minutes, making sure to rinse under the eyelids.[3][11] If present, remove contact

lenses and continue rinsing. Seek immediate medical attention from an ophthalmologist.

If Swallowed: Rinse the mouth thoroughly with water.[2][11] Do NOT induce vomiting.[11]

Never give anything by mouth to an unconscious person.[8][11] Call a poison control center

or doctor immediately for treatment advice.[2][4][8]
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Mandatory Visualization
The following diagram illustrates the logical workflow for safely handling 2-Chloro-5-
methoxypyridine, from initial preparation to emergency response.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b151447?utm_src=pdf-body
https://www.benchchem.com/product/b151447?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation & Assessment

2. Safe Handling

3. Emergency Response

Spill Protocol First Aid Protocol

Review SDS & Hazards

Prepare Well-Ventilated Area
(Fume Hood)

Wear Required PPE
(Goggles, Gloves, Coat)

Handle in Fume Hood

Proceed to Handling

Keep Container Closed Spill Occurs Personal Exposure

Wash Hands After Use Evacuate & Ventilate Remove from Source

Contain with Inert Material

Collect for Disposal

Decontaminate
(Rinse Skin/Eyes, Fresh Air)

Seek Medical Attention

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b151447?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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